N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C18H20N2O3S2/c1-11(2)25(22,23)15-7-5-14(6-8-15)9-17(21)20-18-16(10-19)12(3)13(4)24-18/h5-8,11H,9H2,1-4H3,(H,20,21)
• InChI Key: SDXHHWVPQKYDDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C(C)C)C
• Molecular Formula: C18H20N2O3S2
• Molecular Weight: 376.5 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide, or N-CDMTPPA, is a molecule used in various scientific research applications. It has been found to have a wide range of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Mechanism of Action

N-CDMTPPA is a small molecule that binds to and modulates the activity of enzymes and proteins. It has been found to bind to and inhibit the activity of enzymes involved in drug metabolism, as well as enzymes involved in signal transduction pathways. It has also been found to bind to and modulate the activity of proteins involved in protein-protein interactions and protein-DNA interactions.
Biochemical and Physiological Effects
N-CDMTPPA has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in drug metabolism and signal transduction pathways, leading to altered drug metabolism and altered signal transduction pathways. It has also been found to modulate the activity of proteins involved in protein-protein interactions and protein-DNA interactions, leading to altered protein-protein interactions and altered protein-DNA interactions.

Advantages and Limitations for Lab Experiments

N-CDMTPPA has several advantages and limitations for laboratory experiments. One advantage is that it is a small molecule, which makes it easier to work with in a laboratory setting. Additionally, it is relatively stable and can be stored for long periods of time. On the other hand, it is also a relatively expensive molecule, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of N-CDMTPPA in scientific research. One potential direction is to further explore its potential as an inhibitor of enzymes involved in drug metabolism and signal transduction pathways. Additionally, further exploration of its potential as a modulator of proteins involved in protein-protein interactions and protein-DNA interactions could lead to new insights into these processes. Finally, further research into the structure and properties of N-CDMTPPA could lead to the development of new and improved synthetic methods for its synthesis.

Synthesis Methods

N-CDMTPPA is synthesized through a multi-step procedure. The first step is to synthesize 4,5-dimethylthiophen-2-yl-3-cyano-propionamide (DMTPCP) from the reaction of 4,5-dimethylthiophen-2-yl-3-cyano-propionic acid and ammonia. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The next step is to synthesize N-CDMTPPA from DMTPCP and propane-2-sulfonyl chloride in the presence of a base. This reaction is also catalyzed by a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

N-CDMTPPA has been used in various scientific research applications, including the study of drug metabolism, the study of enzyme-catalyzed reactions, and the study of signal transduction pathways. It has also been used in the study of protein-protein interactions and the study of protein-DNA interactions.